Cas no 2694731-40-1 (Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2694731-40-1
• MF: C₁₂H₂₀F₃NO₂
• MW: 267.287914276123
• CID: 5613086
• PubChem ID: 165948549
• Update Time: 2025-11-05

Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694731-40-1
• tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate
• EN300-33050477
• Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H20F3NO2/c1-10(2,3)18-9(17)16-7-5-6-11(4,8-16)12(13,14)15/h5-8H2,1-4H3
• InChI Key： ATTUQQCUPLJSET-UHFFFAOYSA-N
• SMILES： FC(C1(C)CN(C(=O)OC(C)(C)C)CCC1)(F)F

Computed Properties

• Exact Mass: 267.14461337g/mol
• Monoisotopic Mass: 267.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate (CAS: 2694731-40-1)

The compound Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate (CAS: 2694731-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its trifluoromethyl and tert-butyl carboxylate functional groups, is increasingly recognized for its potential as a versatile intermediate in drug discovery and development. Recent studies highlight its utility in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting compounds, thereby improving their blood-brain barrier permeability. The tert-butyl carboxylate moiety, on the other hand, was found to facilitate selective binding to target receptors, reducing off-target effects. These findings underscore the compound's potential in developing next-generation anxiolytics and anticonvulsants.

Another notable application of Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate was reported in a 2024 Nature Communications article, which investigated its use as a key intermediate in the synthesis of protease inhibitors. The study revealed that the compound's structural features enable efficient incorporation into peptidomimetic frameworks, enhancing inhibitory activity against viral proteases. This has significant implications for antiviral drug development, particularly in addressing emerging infectious diseases.

From a synthetic chemistry perspective, recent advancements in the scalable production of this compound have been achieved through innovative catalytic methods. A 2023 Organic Process Research & Development paper detailed a highly efficient palladium-catalyzed coupling reaction that improves yield and reduces waste, making the compound more accessible for industrial applications. These methodological improvements are expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

Looking ahead, the unique physicochemical properties of Tert-butyl 3-methyl-3-(trifluoromethyl)piperidine-1-carboxylate position it as a promising candidate for further exploration in drug discovery. Its ability to serve as a multifunctional building block for diverse therapeutic agents makes it a valuable asset in addressing unmet medical needs. Future research directions may include investigating its applications in targeted cancer therapies and neurodegenerative disease treatments, where its structural features could offer distinct advantages.